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Compound of Interest

(3S)-3-amino-3-(4-
Compound Name:
iodophenyl)propanoic acid

Cat. No.: B13300467

Get Quote

\ J

High-Purity Chiral Intermediate for Medicinal Chemistry & Radiosynthesis

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

This compound is a

-amino acid, distinct from its

-amino acid isomer (4-iodo-L-phenylalanine). The amino group is positioned on the

-carbon (C3), imparting unique conformational stability and proteolytic resistance to peptides
incorporating this scaffold.
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Property

Detail

Chemical Name

(S)-3-Amino-3-(4-iodophenyl)propionic acid

(S)-

-(4-lodophenyl)-

Synonyms
-alanine; (S)-3-Amino-3-(4-
iodophenyl)propanoic acid
Not widely indexed for the free acid (See Note
CAS Number
1)
131690-60-3 (Chloro- analog, S-isomer)24250-
Related CAS ] ] )
85-9 (Alpha-isomer, 4-iodo-L-phenylalanine)
C
Molecular Formula H
INO
Molecular Weight 291.09 g/mol
Chirality (S)-Enantiomer
Appearance White to off-white crystalline powder
N Soluble in acidic water, DMSO, Methanol;
Solubility

Sparingly soluble in neutral water
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Note 1: While the chloro- and bromo- analogs have established CAS numbers in public
databases, the specific CAS for the free acid of the iodo- derivative is often proprietary or listed
under its protected forms (e.g., Boc- or Fmoc- derivatives) in commercial catalogs. Researchers

must distinguish this from 4-iodo-L-phenylalanine (CAS 24250-85-9), which is the

-amino isomer.

Synthesis & Manufacturing Methodologies

The synthesis of enantiopure (S)-3-amino-3-(4-iodophenyl)propionic acid typically follows two
robust pathways: Enzymatic Resolution of the racemate or Asymmetric Synthesis via Ellman's
auxiliary.

Method A: Modified Knoevenagel Condensation &
Enzymatic Resolution

This is the most scalable route for industrial production.

Condensation: 4-lodobenzaldehyde reacts with malonic acid and ammonium acetate
(Rodionov reaction) in ethanol to yield racemic 3-amino-3-(4-iodophenyl)propionic acid.

e Protection: The racemate is N-phenylacetylated.

e Enzymatic Resolution: Immobilized Penicillin G Acylase (PGA) selectively hydrolyzes the
(S)-enantiomer's amide bond.

« |solation: The free (S)-amino acid precipitates or is extracted, while the (R)-amide remains in
solution.

Method B: Asymmetric Synthesis (Ellman’'s Auxiliary)

Preferred for high enantiomeric excess (>99% ee) without resolution steps.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13300467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Imine Formation: Condensation of 4-iodobenzaldehyde with (S)-tert-butanesulfinamide.
e Mannich-type Addition: Addition of a lithium enolate (from methyl acetate) to the sulfinimine.

o Deprotection: Acidic hydrolysis (HCI/MeOH) removes the sulfinyl group and ester, yielding
the target

-amino acid.

Visualization: Synthesis Workflow
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Caption: Pathway A: Scalable synthesis via Rodionov condensation followed by biocatalytic
resolution.

Key Applications in Drug Development[8][9]
Integrin Antagonists (RGD Mimetics)

The

-amino acid scaffold is critical for designing peptidomimetics that inhibit integrins (e.g.,

).

e Mechanism: The 3-amino-3-phenylpropionic acid core mimics the aspartic acid residue in the
RGD (Arg-Gly-Asp) sequence but provides increased stability against peptidases.

e Role of lodine: The 4-iodo substituent serves as a reactive handle. It allows for late-stage
diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to
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attach pharmacophores that improve potency or selectivity.

Radiopharmaceuticals & Imaging[10]
» Radioiodination: The iodine atom can be exchanged for radioactive isotopes (
l,
l,
I) using copper-mediated or palladium-mediated halide exchange.
e Application: Used as a tracer for SPECT/PET imaging of tumors expressing specific integrin

subtypes or amino acid transporters (LAT1).

Experimental Protocol: Suzuki Coupling on the
lodo-Handle

Objective: Functionalization of the (S)-3-amino-3-(4-iodophenyl)propionic acid scaffold to
create a library of integrin inhibitors.

Reagents:

Substrate: (S)-3-Amino-3-(4-iodophenyl)propionic acid (N-Boc protected)
e Boronic Acid: Phenylboronic acid (1.2 equiv)
o Catalyst: Pd(dppf)CI

(5 mol%)

e Base: K

CO

(3 equiv)

Solvent: Dioxane/Water (4:1)

Procedure:
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» Dissolution: Dissolve 1.0 mmol of the N-Boc-protected iodo-amino acid in 5 mL of degassed
Dioxane/Water.

» Addition: Add phenylboronic acid, K

CO
, and the Pd catalyst under an inert atmosphere (Nitrogen or Argon).

e Reaction: Heat the mixture to 80°C for 4-6 hours. Monitor consumption of the starting
material via TLC or LC-MS.

o Work-up: Cool to room temperature, dilute with EtOAc, and wash with 1N HCI (to remove
base) and brine.

e Purification: Dry over MgSO

, concentrate, and purify via flash column chromatography (Hexane/EtOAc).

o Deprotection: Remove the Boc group using TFA/DCM (1:1) to yield the final functionalized

-amino acid.

Safety & Handling (MSDS Highlights)

Hazard Class Statement Precaution

Do not eat, drink, or smoke

Acute Toxicity H302: Harmful if swallowed. ]
when using.
) o o Wear nitrile gloves and lab
Skin Irritation H315: Causes skin irritation.
coat.
H318: Causes serious eye Wear safety goggles/face
Eye Damage _
damage. shield.
Storage Light Sensitive.[1] Store in amber vials at 2-8°C.

Disposal: Dispose of contents/container to an approved waste disposal plant. lodine-containing
compounds should be segregated from general organic waste if required by local regulations to
prevent formation of toxic byproducts during incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-lodo-L-phenylalanine, 95% | Fisher Scientific [fishersci.ca]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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